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Physicochemical Properties of 2-Ethoxypentane

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Ethoxypentane

CAS No.: 1817-89-6

Cat. No.: S705075

The table below summarizes the key data for 2-Ethoxypentane (CAS No. 1817-89-6) from multiple sources.

Property Value Source | Comment

Molecular C;H4160 Consistent across all sources [1]

Formula (2] [3]

Molecular 116.20 g/mol [1] [2] 116.2 g/mol also reported [3]

Weight

Density 0.77 g/lcm3 [1]

Density 0.7684 g/cm3 (estimate) [3] Often used as a reference value

Boiling Point 109°C at 760 mmHg [1] 117.3°C (estimate) also reported
[3]

Flash Point 9°C [1]

Refractive Index  1.395[1] 1.3897 (estimate) also reported
[3]

LogP 2.211 [1] 2.413 (estimate) also reported

[3]

Vapour Pressure  29.6 mmHg at 25°C [1]
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Property Value Source | Comment

Synonym sec-Amyl ethyl ether; Ethyl 1-methylbutyl ether
[1][2] [3]

Experimental Protocol Gaps and General Guidance

The search results do not contain detailed methodologies for the experiments used to determine the

properties of 2-Ethoxypentane.

e For Accurate Experimental Details: The specific standards (e.g., ASTM, Ph. Eur.) and detailed
procedures for determining density, boiling point, and other parameters are not provided in the search

results.
¢ General Workflow: The process for characterizing a chemical compound typically involves synthesis,
purification, and then a series of validated analytical tests to confirm its identity and purity before

determining its physicochemical properties.

The diagram below outlines this general characterization workflow.
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General workflow for characterizing a compound like 2-Ethoxypentane.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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